Cas no 1096790-39-4 (2-(3,4-DIFLUOROPHENYL)PROPANENITRILE)

2-(3,4-Difluorophenyl)propanenitrile is a fluorinated organic compound featuring a nitrile functional group attached to a propanenitrile backbone with 3,4-difluorophenyl substitution. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, which can improve bioavailability in drug development. The nitrile group offers versatile transformation potential, enabling further derivatization into amines, acids, or heterocycles. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other synthetic applications. The compound is typically handled under controlled conditions due to its reactivity, requiring standard safety precautions for nitrile-containing substances.

2-(3,4-DIFLUOROPHENYL)PROPANENITRILE structure

1096790-39-4 structure

Product Name:2-(3,4-DIFLUOROPHENYL)PROPANENITRILE

CAS No:1096790-39-4

MF:

MW:

CID:4571641

PubChem ID:21357375

Update Time:2025-05-26

2-(3,4-DIFLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile, 3,4-difluoro-α-methyl-
- 2-(3,4-DIFLUOROPHENYL)PROPANENITRILE

2-(3,4-DIFLUOROPHENYL)PROPANENITRILE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1698799-0.05g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	0.05g	$88.0	2023-09-20
Enamine	EN300-1698799-0.1g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	0.1g	$132.0	2023-09-20
Enamine	EN300-1698799-0.25g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	0.25g	$188.0	2023-09-20
Enamine	EN300-1698799-0.5g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	0.5g	$353.0	2023-09-20
Enamine	EN300-1698799-1.0g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	1g	$470.0	2023-06-04
Enamine	EN300-1698799-2.5g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	2.5g	$923.0	2023-09-20
Enamine	EN300-1698799-5.0g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	5g	$1364.0	2023-06-04
Enamine	EN300-1698799-10.0g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	10g	$2024.0	2023-06-04
Enamine	EN300-1698799-1g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	1g	$470.0	2023-09-20
Enamine	EN300-1698799-5g	2-(3,4-difluorophenyl)propanenitrile	1096790-39-4	95%	5g	$1364.0	2023-09-20

2-(3,4-DIFLUOROPHENYL)PROPANENITRILE Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on 2-(3,4-DIFLUOROPHENYL)PROPANENITRILE

Research Briefing on 2-(3,4-Difluorophenyl)propanenitrile (CAS: 1096790-39-4) in Chemical Biology and Pharmaceutical Applications

2-(3,4-Difluorophenyl)propanenitrile (CAS: 1096790-39-4) is a fluorinated organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This briefing synthesizes the latest findings on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies highlight the compound's role as a key precursor in the synthesis of bioactive molecules, particularly those targeting neurological disorders and inflammatory diseases. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability, attributed to the difluorophenyl moiety's lipophilicity and metabolic stability.

Structural analyses reveal that 2-(3,4-Difluorophenyl)propanenitrile's unique electronic properties, conferred by the fluorine atoms at the 3- and 4-positions, enable precise modulation of target binding interactions. Computational docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) show its derivatives exhibit enhanced affinity for G-protein coupled receptors compared to non-fluorinated analogs.

In metabolic studies, the compound demonstrates favorable pharmacokinetic profiles. Research from the European Journal of Pharmaceutical Sciences (2023) reports that nitrile-containing derivatives like 1096790-39-4 show reduced cytochrome P450 inhibition compared to traditional aryl halides, suggesting improved safety profiles for clinical candidates derived from this scaffold.

Ongoing clinical trials (as of Q2 2024) are investigating three drug candidates incorporating this structural motif, including a novel PDE4 inhibitor for chronic obstructive pulmonary disease and a dual-acting 5-HT1A/5-HT7 receptor modulator for major depressive disorder. Preliminary results indicate the fluorinated nitrile group contributes to both target engagement and metabolic stability.

Future research directions focus on expanding the application of 2-(3,4-Difluorophenyl)propanenitrile in PROTAC design and covalent inhibitor development, leveraging its ability to serve as both a recognition element and a reactive handle. The compound's versatility positions it as an important building block in next-generation therapeutic discovery pipelines.